Cas no 727989-12-0 (2-(Aminomethyl)-3,5,5-trimethylcyclohexan-1-amine)

• Product Name: 2-(Aminomethyl)-3,5,5-trimethylcyclohexan-1-amine
• CAS No: 727989-12-0
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 2800329
• PubChem ID: 69217952
• Update Time: 2025-04-21

2-(Aminomethyl)-3,5,5-trimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• DTXSID10740021
• 727989-12-0
• 2-(Aminomethyl)-3,5,5-trimethylcyclohexan-1-amine
• SCHEMBL4853289

• Inchi： 1S/C10H22N2/c1-7-4-10(2,3)5-9(12)8(7)6-11/h7-9H,4-6,11-12H2,1-3H3
• InChI Key： VGYMIFNRDLQBEN-UHFFFAOYSA-N
• SMILES： NC1CC(C)(C)CC(C)C1CN

Computed Properties

• Exact Mass: 170.178298710Da
• Monoisotopic Mass: 170.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52Ų